4-[[2-(Trifluoromethylsulfonyl)anilino]methyl]oxan-4-ol

• IUPAC Name: 4-[[2-(trifluoromethylsulfonyl)anilino]methyl]oxan-4-ol
• InChI: InChI=1S/C13H16F3NO4S/c14-13(15,16)22(19,20)11-4-2-1-3-10(11)17-9-12(18)5-7-21-8-6-12/h1-4,17-18H,5-9H2
• InChI Key: BYOPHZCOHITYRZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC2=CC=CC=C2S(=O)(=O)C(F)(F)F)O
• Molecular Formula: C13H16F3NO4S
• Molecular Weight: 339.33 g/mol

Description

4-[[2-(Trifluoromethylsulfonyl)anilino]methyl]oxan-4-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a unique molecule that has shown promising results in various studies, making it an attractive option for researchers in several fields.

Mechanism of Action

The mechanism of action of 4-[[2-(Trifluoromethylsulfonyl)anilino]methyl]oxan-4-ol is complex and not fully understood. However, it is believed to work by inhibiting the activity of specific enzymes. This inhibition can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[[2-(Trifluoromethylsulfonyl)anilino]methyl]oxan-4-ol are diverse and depend on the specific enzymes that it inhibits. Some of the effects that have been observed include changes in cell signaling pathways, alterations in gene expression, and changes in cellular metabolism.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-[[2-(Trifluoromethylsulfonyl)anilino]methyl]oxan-4-ol in lab experiments is its specificity. It can be used to target specific enzymes, allowing for more precise experimentation. However, one of the limitations of using this molecule is its potential toxicity. It is essential to use caution when handling and using this compound in lab experiments.

Future Directions

There are several future directions for research involving 4-[[2-(Trifluoromethylsulfonyl)anilino]methyl]oxan-4-ol. One potential area of study is the development of new enzyme inhibitors based on the structure of this molecule. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in medicine and pharmacology.

Synthesis Methods

The synthesis of 4-[[2-(Trifluoromethylsulfonyl)anilino]methyl]oxan-4-ol is a complex process that involves several steps. The most common method of synthesis involves the reaction of 4-chloromethyl-2-(trifluoromethylsulfonyl)aniline with 4-hydroxymethyltetrahydrofuran in the presence of a base. This reaction results in the formation of 4-[[2-(Trifluoromethylsulfonyl)anilino]methyl]oxan-4-ol.

Scientific Research Applications

4-[[2-(Trifluoromethylsulfonyl)anilino]methyl]oxan-4-ol has been widely used in scientific research due to its unique properties. It has been shown to have potential applications in various fields, including biochemistry, pharmacology, and medicine. One of the most significant applications of this molecule is in the study of enzyme inhibitors.